Cas no 2229522-37-4 (1-1-(2,6-difluorophenyl)cyclopropylethan-1-ol)

• Product Name: 1-1-(2,6-difluorophenyl)cyclopropylethan-1-ol
• CAS No: 2229522-37-4
• MF: C₁₁H₁₂F₂O
• MW: 198.209190368652
• CID: 6386369
• PubChem ID: 165755803
• Update Time: 2025-08-02

1-1-(2,6-difluorophenyl)cyclopropylethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 1-1-(2,6-difluorophenyl)cyclopropylethan-1-ol
• 1-[1-(2,6-difluorophenyl)cyclopropyl]ethan-1-ol
• EN300-1813188
• 2229522-37-4

• Inchi： 1S/C11H12F2O/c1-7(14)11(5-6-11)10-8(12)3-2-4-9(10)13/h2-4,7,14H,5-6H2,1H3
• InChI Key： URRXJSGRBKAWKA-UHFFFAOYSA-N
• SMILES： FC1C=CC=C(C=1C1(C(C)O)CC1)F

Computed Properties

• Exact Mass: 198.08562133g/mol
• Monoisotopic Mass: 198.08562133g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 205
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 20.2Ų

Additional information on 1-1-(2,6-difluorophenyl)cyclopropylethan-1-ol

Comprehensive Overview of 1-1-(2,6-difluorophenyl)cyclopropylethan-1-ol (CAS No. 2229522-37-4): Properties, Applications, and Industry Insights

In the rapidly evolving field of organic chemistry and pharmaceutical intermediates, 1-1-(2,6-difluorophenyl)cyclopropylethan-1-ol (CAS No. 2229522-37-4) has emerged as a compound of significant interest. This cyclopropyl-containing derivative is characterized by its unique structural features, including a difluorophenyl moiety, which contributes to its versatility in synthetic applications. Researchers and industry professionals are increasingly exploring its potential in drug discovery, agrochemical development, and material science due to its steric and electronic properties.

The compound's CAS number 2229522-37-4 serves as a critical identifier in regulatory and commercial databases, ensuring precise tracking in global supply chains. Its molecular formula and weight are often queried in scientific literature, reflecting the growing demand for high-purity intermediates in precision chemistry. Recent trends in green chemistry have also spotlighted compounds like 1-1-(2,6-difluorophenyl)cyclopropylethan-1-ol, as industries seek sustainable synthesis routes with minimal environmental impact.

One of the most searched questions surrounding this compound relates to its synthetic pathways. Advanced methods such as catalyzed cyclopropanation and asymmetric reduction are frequently discussed in academic forums. Additionally, its solubility and stability under various pH conditions are key parameters for formulators, making it a recurring topic in pharmaceutical formulation research. The integration of AI-driven molecular modeling has further accelerated its study, enabling predictive analyses of its reactivity and bioactivity.

From an industrial perspective, 1-1-(2,6-difluorophenyl)cyclopropylethan-1-ol is gaining traction in the development of next-generation therapeutics, particularly in central nervous system (CNS) drug candidates. Its lipophilic nature and blood-brain barrier permeability are often highlighted in patent filings. Moreover, its potential as a chiral building block aligns with the rising demand for enantioselective synthesis in fine chemicals production.

Environmental and regulatory considerations are also pivotal. The compound's ecotoxicological profile and biodegradability are frequently assessed to comply with REACH and FDA guidelines. As circular economy principles gain momentum, researchers are investigating its recyclability in synthetic processes, addressing concerns about chemical waste management.

In conclusion, 1-1-(2,6-difluorophenyl)cyclopropylethan-1-ol (CAS No. 2229522-37-4) represents a multifaceted compound with broad applicability. Its role in cutting-edge research and industrial innovation underscores the importance of continued exploration into its properties and applications. As the scientific community prioritizes efficiency and sustainability, this compound is poised to remain a focal point in advanced chemical development.